Cas no 62236-80-0 (1H-Indole, 3-(4-chlorophenyl)-)

1H-Indole, 3-(4-chlorophenyl)-, is a halogenated indole derivative characterized by the presence of a 4-chlorophenyl substituent at the 3-position of the indole core. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural features, including the aromatic indole scaffold and chlorinated phenyl group, contribute to its utility in constructing biologically active molecules. The compound exhibits moderate stability under standard conditions, facilitating handling and storage. Its well-defined molecular structure allows for precise functionalization, making it a versatile building block for researchers in medicinal chemistry and material science. The presence of the chloro substituent enhances its reactivity in cross-coupling and substitution reactions.
1H-Indole, 3-(4-chlorophenyl)- structure
62236-80-0 structure
Product Name:1H-Indole, 3-(4-chlorophenyl)-
CAS No:62236-80-0
MF:C14H10ClN
MW:227.688902378082
CID:453051
PubChem ID:15322479
Update Time:2025-10-19

1H-Indole, 3-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 3-(4-chlorophenyl)-
    • 3-(4-chlorophenyl)-1H-indole
    • 3-(4-CHLOROPHENYL)INDOLE
    • 1H-Indole,3-(4-chlorophenyl)
    • 3-(4-Chloro-phenyl)-1H-indole
    • SCHEMBL11515884
    • DTXSID20571444
    • FBSWPFFKBBRXJB-UHFFFAOYSA-N
    • 3-p-chlorophenylindole
    • 62236-80-0
    • TetrabromobisphenolA
    • MDL： MFCD11053588
    • Inchi： 1S/C14H10ClN/c15-11-7-5-10(6-8-11)13-9-16-14-4-2-1-3-12(13)14/h1-9,16H
    • InChI Key： FBSWPFFKBBRXJB-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1)C1=CNC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 227.05000
  • Monoisotopic Mass: 227.0501770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 15.8Ų

Experimental Properties

  • PSA: 15.79000
  • LogP: 4.48830

1H-Indole, 3-(4-chlorophenyl)- Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-Indole, 3-(4-chlorophenyl)- Pricemore >>

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